Cas no 885698-70-4 (1-Acetyl-4-bromo-1H-indazole)

1-Acetyl-4-bromo-1H-indazole is a brominated indazole derivative featuring an acetyl functional group at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both bromine and acetyl groups enhances its reactivity, making it suitable for further functionalization via cross-coupling reactions, nucleophilic substitutions, or other transformations. Its well-defined structure and high purity ensure consistent performance in research and industrial applications. The compound is particularly valuable in medicinal chemistry for the synthesis of bioactive molecules, owing to its ability to act as a scaffold for heterocyclic modifications. Proper handling and storage are recommended due to its sensitivity to moisture and light.
1-Acetyl-4-bromo-1H-indazole structure
1-Acetyl-4-bromo-1H-indazole structure
Product Name:1-Acetyl-4-bromo-1H-indazole
CAS No:885698-70-4
MF:C9H7BrN2O
MW:239.068681001663
MDL:MFCD12198857
CID:844493
Update Time:2025-06-08

1-Acetyl-4-bromo-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromo-1H-indazol-1-yl)ethanone
    • 1-Acetyl-4-bromo-1H-indazole
    • 1-(4-Bromoindazol-1-yl)ethanone
    • Ethanone, 1-(4-bromo-1H-indazol-1-yl)-
    • 1H-Indazole, 1-acetyl-4-bromo-
    • MZBRBDKGAIDUPD-UHFFFAOYSA-N
    • ZXBA000727
    • 1-(4-bromo-indazol-1-yl)-ethanone
    • TRA0058419
    • FCH1343027
    • SY005435
    • EN000115
    • AX8173726
    • 1-(4-Bromo-1H-indazol-1-yl)ethan-1-one
    • V8647
    • MDL： MFCD12198857
    • Inchi： 1S/C9H7BrN2O/c1-6(13)12-9-4-2-3-8(10)7(9)5-11-12/h2-5H,1H3
    • InChI Key： MZBRBDKGAIDUPD-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC2=C1C=NN2C(C)=O

Computed Properties

  • Exact Mass: 237.97400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Topological Polar Surface Area: 34.9

Experimental Properties

  • Boiling Point: 364.2±34.0℃/760mmHg
  • PSA: 34.89000
  • LogP: 2.45890

1-Acetyl-4-bromo-1H-indazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Acetyl-4-bromo-1H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A168815-100mg
1-Acetyl-4-bromo-1H-indazole
 885698-70-4
100mg
 $ 64.00 2023-04-19
TRC
A168815-250mg
1-Acetyl-4-bromo-1H-indazole
 885698-70-4
250mg
 $ 98.00 2023-04-19
TRC
A168815-500mg
1-Acetyl-4-bromo-1H-indazole
 885698-70-4
500mg
 $ 150.00 2023-04-19
TRC
A168815-1g
1-Acetyl-4-bromo-1H-indazole
 885698-70-4
1g
 $ 201.00 2023-04-19
Chemenu
CM150074-10g
1-(4-Bromo-1H-indazol-1-yl)ethanone
 885698-70-4 97%
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 $438 2021-08-05
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY005435-1g
1-Acetyl-4-bromo-1H-indazole
 885698-70-4 >97%
1g
 ¥1200.00 2025-04-12
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY005435-5g
1-Acetyl-4-bromo-1H-indazole
 885698-70-4 >97%
5g
 ¥3200.00 2025-04-12
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY005435-0.25g
1-Acetyl-4-bromo-1H-indazole
 885698-70-4 >97%
0.25g
 ¥600.00 2025-04-12
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY005435-10g
1-Acetyl-4-bromo-1H-indazole
 885698-70-4 >97%
10g
 ¥5000.00 2025-04-12
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A46130-1g
1-(4-Bromo-1H-indazol-1-yl)ethanone
 885698-70-4 97%
1g
 ¥1149.0 2023-09-08

1-Acetyl-4-bromo-1H-indazole Production Method

1-Acetyl-4-bromo-1H-indazole Related Literature

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